4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)benzamide

• IUPAC Name: 4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]-N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]benzamide
• InChI: InChI=1S/C20H19N5O3S2/c1-25-13-22-24-20(25)29-10-8-21-19(26)14-4-6-15(7-5-14)28-11-18-23-16(12-30-18)17-3-2-9-27-17/h2-7,9,12-13H,8,10-11H2,1H3,(H,21,26)
• InChI Key: UNRMSHHYRHMZHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCCNC(=O)C2=CC=C(C=C2)OCC3=NC(=CS3)C4=CC=CO4
• Molecular Formula: C20H19N5O3S2
• Molecular Weight: 441.5 g/mol

Description

4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)benzamide is a useful research compound. Its molecular formula is C20H19N5O3S2 and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel heterocyclic compounds from precursors with furan, thiazole, and triazole moieties has been a subject of interest due to their potential anti-inflammatory, analgesic, antimicrobial, and anticancer properties. For instance, a study by Abu‐Hashem et al. (2020) described the synthesis of novel compounds derived from benzodifuranyl and thiazolopyrimidines, showcasing their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, compounds with aminothiazol-4-ylbenzo[b]furan derivatives have been prepared and evaluated for their leukotriene B(4) inhibitory activity and growth inhibitory activity in human pancreatic cancer cells, demonstrating significant biological efficacy (Kuramoto et al., 2008).

Antimicrobial and Anticancer Activities

Derivatives containing furan, thiazole, and triazole structures have been synthesized and assessed for their antimicrobial and anticancer activities. For example, Patel et al. (2015) synthesized 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives and studied their antibacterial and antifungal properties, suggesting their potential as antimicrobial agents (Patel et al., 2015). Furthermore, Romagnoli et al. (2015) designed and synthesized 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin, showing significant antiproliferative activity against cancer cells and potential for in vivo antitumor activity (Romagnoli et al., 2015).

Antioxidant Activities

Compounds with related structures have also been explored for their antioxidant properties. A study by Sokmen et al. (2014) synthesized new 1,2,4-triazole Schiff base and amine derivatives and evaluated their antibacterial, antiurease, and antioxidant activities, revealing that some synthesized compounds exhibited effective antiurease and antioxidant activities (Sokmen et al., 2014).